Cas no 2445749-52-8 ((2S)-2-(2S)-2-amino-3-(1H-imidazol-4-yl)propanamidopropanoic acid, bis(trifluoroacetic acid))

• Product Name: (2S)-2-(2S)-2-amino-3-(1H-imidazol-4-yl)propanamidopropanoic acid, bis(trifluoroacetic acid)
• CAS No: 2445749-52-8
• MF: C₁₃H₁₆F₆N₄O₇
• MW: 454.27916431427
• MDL: MFCD32691629
• CID: 5668495
• PubChem ID: 165785931
• Update Time: 2025-07-18

(2S)-2-(2S)-2-amino-3-(1H-imidazol-4-yl)propanamidopropanoic acid, bis(trifluoroacetic acid) Chemical and Physical Properties

Names and Identifiers

• 2445749-52-8
• (2S)-2-[(2S)-2-amino-3-(1H-imidazol-4-yl)propanamido]propanoic acid; bis(trifluoroacetic acid)
• EN300-26980818
• (2S)-2-(2S)-2-amino-3-(1H-imidazol-4-yl)propanamidopropanoic acid, bis(trifluoroacetic acid)

• MDL： MFCD32691629
• Inchi： 1S/C9H14N4O3.2C2HF3O2/c1-5(9(15)16)13-8(14)7(10)2-6-3-11-4-12-6;2*3-2(4,5)1(6)7/h3-5,7H,2,10H2,1H3,(H,11,12)(H,13,14)(H,15,16);2*(H,6,7)/t5-,7-;;/m0../s1
• InChI Key： UBIJICZDLCNUGF-JHNVWQGTSA-N
• SMILES： FC(C(=O)O)(F)F.FC(C(=O)O)(F)F.O=C([C@H](CC1=CN=CN1)N)N[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 454.09231783g/mol
• Monoisotopic Mass: 454.09231783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 196Ų

Additional information on (2S)-2-(2S)-2-amino-3-(1H-imidazol-4-yl)propanamidopropanoic acid, bis(trifluoroacetic acid)

Introduction to (2S)-2-(2S)-2-amino-3-(1H-imidazol-4-yl)propanamidopropanoic acid, bis(trifluoroacetic acid) (CAS No. 2445749-52-8)

(2S)-2-(2S)-2-amino-3-(1H-imidazol-4-yl)propanamidopropanoic acid, bis(trifluoroacetic acid) is a specialized compound with significant implications in the field of pharmaceutical research and development. This compound, identified by its CAS number 2445749-52-8, has garnered attention due to its unique structural properties and potential applications in drug design and synthesis. The intricate molecular architecture of this compound, featuring an amino group, an imidazole ring, and a bis(trifluoroacetic acid) moiety, makes it a subject of considerable interest for medicinal chemists and biologists.

The imidazole ring is a heterocyclic aromatic structure that is commonly found in numerous bioactive molecules. Its presence in this compound suggests potential interactions with biological targets, which could be exploited for therapeutic purposes. The amino group further enhances the compound's versatility, allowing for further functionalization and modification. These features make it a valuable scaffold for the development of novel pharmaceutical agents.

In recent years, there has been growing interest in the use of fluorinated compounds in drug development. The incorporation of trifluoroacetic acid groups into molecular structures often enhances the metabolic stability and bioavailability of drugs. This compound's utilization of bis(trifluoroacetic acid) as a counterion underscores its potential as a building block for next-generation therapeutics.

The stereochemistry of this compound, specifically the (2S) configuration at the chiral center, is crucial for its biological activity. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemical configuration, making the precise control of stereochemistry essential for drug design. The synthesis of such enantiomerically pure compounds requires advanced techniques in organic chemistry and stereocontrol.

Recent studies have highlighted the importance of propanamidopropanoic acid derivatives in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including anti-inflammatory and anticancer applications. The presence of both amino and carboxylic acid functionalities provides multiple sites for interaction with biological targets, enhancing the compound's potential as a pharmacophore.

The imidazole ring in this compound not only contributes to its structural complexity but also offers opportunities for further chemical modification. Imidazole-based molecules are known to interact with a wide range of biological targets, including enzymes and receptors. This versatility makes it an attractive scaffold for the development of targeted therapies.

The use of bis(trifluoroacetic acid) as a counterion is particularly noteworthy due to its ability to enhance the solubility and stability of pharmaceutical compounds. Fluorinated acids are known to improve the pharmacokinetic properties of drugs, making them more effective in vivo. This feature could be particularly beneficial for the development of oral or injectable formulations.

The synthesis of (2S)-2-(2S)-2-amino-3-(1H-imidazol-4-yl)propanamidopropanoic acid, bis(trifluoroacetic acid) represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and enantiopurity. Advanced techniques such as asymmetric catalysis and chiral auxiliary methods are employed to achieve the desired stereochemical configuration.

Ongoing research in this area continues to uncover new applications for this compound. Studies are exploring its potential as a precursor for more complex drug molecules and as a tool for understanding biological mechanisms. The combination of structural complexity and functional diversity makes it a valuable asset in the pharmaceutical toolkit.

The development of novel pharmaceutical agents relies heavily on access to high-quality starting materials and intermediates. (2S)-2-(2S)-2-amino-3-(1H-imidazol-4-yl)propanamidopropanoic acid, bis(trifluoroacetic acid) serves as an excellent example of how specialized compounds can drive innovation in drug discovery. Its unique properties make it a promising candidate for further exploration in both academic and industrial settings.

In conclusion, (2S)-2-(2S)-2-amino-3-(1H-imidazol-4-yl)propanamidopropanoic acid, bis(trifluoroacetic acid) is a multifaceted compound with significant potential in pharmaceutical research. Its intricate structure, functional diversity, and stereochemical precision make it a valuable asset for drug design and development. As research continues to uncover new applications for this compound, its importance in advancing therapeutic modalities is likely to grow.